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Compound of Interest

Compound Name: 3-Fluorophenylacetonitrile

Cat. No.: B154504

An In-depth Technical Guide to 3-
Fluorophenylacetonitrile

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-Fluorophenylacetonitrile, tailored for researchers, scientists, and
professionals in drug development.

Core Properties and Data

3-Fluorophenylacetonitrile, also known as m-Fluorobenzyl cyanide, is an organic compound
with the chemical formula CsHeFN[1][2]. It serves as a key intermediate in the synthesis of
various pharmaceutical and agrochemical compounds][2].

The following table summarizes the key quantitative data for 3-Fluorophenylacetonitrile:
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Property Value Source
Molecular Formula CsHeFN [1103114]
Molecular Weight 135.14 g/mol [1103114]
CAS Number 501-00-8 [1114]
Melting Point 21°C [1][5]
Boiling Point 113-114 °C at 18 mmHg [1][5]
Density 1.163 g/mL at 25 °C [1][5]
Refractive Index (n20/D) 1.502 [1]
Flash Point >230 °F (>110 °C) [1][5]
Vapor Pressure 0.0802 mmHg at 25°C [51[6]

Clear light yellow to slightly

Appearance o [1112]5]
brown liquid or powder to lump
Soluble in organic solvents like
Solubility dimethylsulfoxide (DMSO) and  [1][7]
ethyl acetate.
N Stable under normal
Stability [6]

temperatures and pressures.

While specific spectra are not directly provided in the search results, various databases such

as PubChem contain spectral information for 3-Fluorophenylacetonitrile, including 1H NMR,

13C NMR, IR, and mass spectrometry data[8]. Researchers are encouraged to consult these

resources for detailed spectral analysis.

Experimental Protocols

The following section details a common laboratory-scale synthesis of 3-

Fluorophenylacetonitrile.

This protocol is adapted from a method described for the synthesis of m-

fluorophenylacetonitrile[1][7].
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Materials:

¢ 3-Fluorobenzyl bromide

e Sodium cyanide (NaCN)

o Dimethylsulfoxide (DMSO)

o Ethyl acetate

o Water

e Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate

Procedure:

Dissolve 3-fluorobenzyl bromide (1.0 g, 5.3 mmol) and sodium cyanide (520 mg, 10.6 mmol)
in dimethylsulfoxide (10 mL) in a reaction flask.

 Stir the reaction mixture at 30 °C overnight.

» Monitor the progress of the reaction using thin-layer chromatography (TLC).

e Upon completion, dilute the reaction mixture with water (30 mL).

o Extract the product with ethyl acetate (50 mL).

e Wash the organic phase sequentially with water (5 x 10 mL) and saturated sodium
bicarbonate solution (20 mL).

» Dry the organic layer over anhydrous sodium sulfate.

o Concentrate the solution under reduced pressure.

» Purify the residue by flash column chromatography to yield 3-Fluorophenylacetonitrile as a
colorless oil.
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Visualizations

The following diagram illustrates the experimental workflow for the synthesis of 3-

Fluorophenylacetonitrile.

Reactants
3-Fluorobenzyl Bromide
Sodium Cyanide
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Caption: Synthesis of 3-Fluorophenylacetonitrile Workflow.
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Safety Information

3-Fluorophenylacetonitrile is harmful if swallowed, in contact with skin, or if inhaled, and
causes skin and eye irritation[1][5]. It is classified as toxic[1][6]. Appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when
handling this chemical. All work should be conducted in a well-ventilated fume hood. For
detailed safety information, consult the Safety Data Sheet (SDS)[9].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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